Cas no 58785-63-0 (2H-Pyran-2-acetic acid,tetrahydro-2-hydroxy-4-methoxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-methoxy-2,8-dimethyl-2-[(2S,2'R,3'S,4'R,5R,5'R)-octahydro-4'-methoxy-2,3'-dimethyl-5'-[(2S,3S,4S,5R,6S)-tetrahydro-6-hydroxy-4-methoxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-a,3,5-trimethyl-, (aS,2R,3R,4S,5R,6S)-)

• Product Name: 2H-Pyran-2-acetic acid,tetrahydro-2-hydroxy-4-methoxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-methoxy-2,8-dimethyl-2-[(2S,2'R,3'S,4'R,5R,5'R)-octahydro-4'-methoxy-2,3'-dimethyl-5'-[(2S,3S,4S,5R,6S)-tetrahydro-6-hydroxy-4-methoxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-a,3,5-trimethyl-, (aS,2R,3R,4S,5R,6S)-
• CAS No: 58785-63-0
• MF: C₄₄H₇₆O₁₄
• MW: 829.065855979919
• CID: 375342
• PubChem ID: 10101992
• Update Time: 2025-04-19

2H-Pyran-2-acetic acid,tetrahydro-2-hydroxy-4-methoxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-methoxy-2,8-dimethyl-2-[(2S,2'R,3'S,4'R,5R,5'R)-octahydro-4'-methoxy-2,3'-dimethyl-5'-[(2S,3S,4S,5R,6S)-tetrahydro-6-hydroxy-4-methoxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-a,3,5-trimethyl-, (aS,2R,3R,4S,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid,tetrahydro-2-hydroxy-4-methoxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-methoxy-2,8-dimethyl-2-[(2S,2'R,3'S,4'R,5R,5'R)-octahydro-4'-methoxy-2,3'-dimethyl-5'-[(2S,3S,4S,5R,6S)-tetrahydro-6-hydroxy-4-methoxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-a,3,5-trimethyl-, (aS,2R,3R,4S,5R,6S)-
• lonomycin
• Antibiotic DE-3936
• Emericid
• LogP
• Lonomycin A
• UNII-P54LV930KA
• P54LV930KA
• (S)-2-((2R,3R,4S,5R,6S)-2-hydroxy-6-((S)-1-((2S,5R,7S,8R,9S)-2-((2S,2'R,3'S,4'R,5R,5'R)-5'-((2S,3S,4S,5R,6S)-6-hydroxy-4-methoxy-3,5,6-trimethyltetrahydro-2H-pyran-2-yl)-4'-methoxy-2,3'-dimethyloctahydro-[2,2'-bifuran]-5-yl)-9-methoxy-2,8-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl)ethyl)-4-methoxy-3,5-dimethyltetrahydro-2H-pyran-2-yl)propanoic acid
• 58785-63-0
• Q27286191
• Antibiotic DE 3936
• DTXSID501319102
• NS00011836
• Antibiotic TM 481
• LONOMYCIN A [MI]
• SCHEMBL456048
• (2S)-2-[(2R,3R,4S,5R,6S)-2-hydroxy-6-[(1S)-1-[(2S,5R,7S,8R,9S)-2-[(2R,5S)-5-[(2R,3S,4R,5R)-5-[(2S,3S,4S,5R,6S)-6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl]-4-methoxy-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan-2-yl]propanoic acid

• Inchi： 1S/C44H76O14/c1-21-29(49-12)20-43(56-31(21)22(2)32-23(3)34(51-14)27(7)44(48,57-32)28(8)39(45)46)19-18-40(9,58-43)30-16-17-41(10,54-30)38-25(5)35(52-15)37(53-38)36-24(4)33(50-13)26(6)42(11,47)55-36/h21-38,47-48H,16-20H2,1-15H3,(H,45,46)/t21-,22-,23+,24+,25+,26-,27-,28-,29+,30-,31+,32-,33+,34+,35-,36+,37-,38-,40+,41+,42+,43-,44-/m1/s1
• InChI Key： BKZOUCVNTCLNFF-IGXZVFLKSA-N
• SMILES： O1[C@H](CC[C@@]1(C)[C@H]1[C@@H](C)[C@H]([C@H]([C@@H]2[C@@H](C)[C@@H]([C@@H](C)[C@@](C)(O)O2)OC)O1)OC)[C@]1(C)CC[C@]2(C[C@@H]([C@@H](C)[C@@H]([C@@H](C)[C@@H]3[C@H](C)[C@@H]([C@@H](C)[C@@]([C@@H](C(=O)O)C)(O)O3)OC)O2)OC)O1

Computed Properties

• Exact Mass: 828.523507
• Monoisotopic Mass: 828.523507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 11
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 5.5

Experimental Properties

• Density: 1.0642 (rough estimate)
• Melting Point: 109-114°
• Boiling Point: 683.74°C (rough estimate)
• Flash Point: 230.4°C
• Refractive Index: 1.6130 (estimate)
• pka: pKa (66% acetone) 5.9(at 25℃)
• Specific Rotation: D20 +66.6° (c = 1 in CHCl3); D23 +57.5° (c = 0.40 in CH2Cl2)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds